Cas no 1386986-05-5 (2,5-dichloro-3-(methoxymethyl)pyridine)

• Product Name: 2,5-dichloro-3-(methoxymethyl)pyridine
• CAS No: 1386986-05-5
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• CID: 2133934
• Update Time: 2025-11-06

2,5-dichloro-3-(methoxymethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-3-(methoxymethyl)Pyridine
• QQHUHNHCQDZAEJ-UHFFFAOYSA-N
• 2,5-Dichloro-3-methoxymethyl-pyridine
• Pyridine, 2,5-dichloro-3-(methoxymethyl)-
• CID 86699714
• 2,5-dichloro-3-(methoxymethyl)pyridine

• Inchi： 1S/C7H7Cl2NO/c1-11-4-5-2-6(8)3-10-7(5)9/h2-3H,4H2,1H3
• InChI Key： QQHUHNHCQDZAEJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)Cl)COC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Topological Polar Surface Area: 22.1

Additional information on 2,5-dichloro-3-(methoxymethyl)pyridine

Introduction to 2,5-dichloro-3-(methoxymethyl)pyridine (CAS No. 1386986-05-5)

2,5-dichloro-3-(methoxymethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1386986-05-5, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, featuring a pyridine core with chloro and methoxymethyl substituents, has garnered attention due to its versatile reactivity and utility in constructing complex molecular frameworks. The structural motif of 2,5-dichloro-3-(methoxymethyl)pyridine allows for diverse functionalization pathways, making it a valuable building block for drug discovery and material science applications.

The pyridine ring is a cornerstone in medicinal chemistry, renowned for its ability to mimic biological heterocycles and enhance binding affinity to biological targets. In 2,5-dichloro-3-(methoxymethyl)pyridine, the presence of two chlorine atoms at the 2- and 5-positions introduces electrophilic centers that facilitate nucleophilic substitution reactions, while the methoxymethyl group at the 3-position provides a handle for further derivatization via oxidation or hydrolysis. This dual functionality makes the compound exceptionally useful in multi-step synthetic routes toward bioactive molecules.

Recent advancements in synthetic methodologies have highlighted the role of 2,5-dichloro-3-(methoxymethyl)pyridine in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to construct pyridine-based scaffolds that exhibit inhibitory activity against enzymes implicated in inflammatory diseases. The compound’s ability to serve as a precursor for heterocyclic analogs has been particularly noteworthy in the design of kinase inhibitors, where pyridine derivatives are frequently employed due to their favorable pharmacokinetic properties.

Moreover, the agrochemical sector has benefited from the utility of 2,5-dichloro-3-(methoxymethyl)pyridine in synthesizing advanced pesticides and herbicides. Its structural features enable the creation of compounds with enhanced selectivity and reduced environmental impact. By modifying the substituents on the pyridine ring, chemists can fine-tune the biological activity of these derivatives, leading to more effective crop protection agents without compromising ecological safety.

The methoxymethyl group in 2,5-dichloro-3-(methoxymethyl)pyridine is particularly intriguing from a synthetic perspective. It can be readily converted into other functional groups such as alcohols or carboxylic acids through controlled hydrolysis or oxidation reactions. This adaptability has been exploited in the preparation of chiral auxiliaries and ligands used in asymmetric synthesis, where precise control over stereochemistry is paramount. Such applications underscore the compound��s importance as a synthetic intermediate with broad utility across multiple disciplines.

In conclusion, 2,5-dichloro-3-(methoxymethyl)pyridine (CAS No. 1386986-05-5) represents a cornerstone compound in modern chemical synthesis. Its unique structural features and reactivity profile make it indispensable in pharmaceutical research, agrochemical development, and materials science. As synthetic chemistry continues to evolve, the demand for versatile intermediates like this one is expected to grow, driven by ongoing efforts to discover new drugs and innovative materials with improved performance characteristics.